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Compound of Interest

Compound Name: 3-Allyloxypropionic Acid
CAS No.: 22577-15-7
Cat. No.: B1268298
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data for 3-
Allyloxypropionic Acid (CeH1003, Molecular Weight: 130.14 g/mol ), a valuable building block
in organic synthesis and drug discovery. This document details available Nuclear Magnetic
Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with generalized
experimental protocols for their acquisition.

Summary of Spectral Data

The following tables summarize the key spectral data points for 3-Allyloxypropionic Acid.
Due to the limited availability of publicly accessible, fully characterized spectra for this specific
compound, predicted data and characteristic ranges for analogous functional groups are
provided to guide researchers in their analyses.

'H NMR (Proton NMR) Spectroscopy
Predicted Chemical Shifts (CDCls, 400 MHz)
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e Chemical Shift (8, Multiplicity Coupling Constant
ppm) (J, Hz)

-COOH 10.0-12.0 Broad Singlet

-O-CH=CH2 5.85-6.00 Multiplet

-O-CH=CHz2 5.15-5.35 Multiplet

-O-CHz-CH=CHz: ~4.05 Doublet of Triplets ~5.7,~1.5

-O-CH2-CH2-COOH ~3.70 Triplet ~6.5

-O-CH2-CH2-COOH ~2.65 Triplet ~6.5

13C NMR (Carbon NMR) Spectroscopy

Predicted Chemical Shifts (CDCls, 100 MHz)

Carbon Chemical Shift (o, ppm)
-COOH 175-180

-O-CH=CHz2 133 - 135

-O-CH=CH2 117 - 119
-O-CH2-CH=CH: 70-73
-O-CH2-CH2-COOH 65 - 68
-O-CH2-CH2-COOH 34 -37

IR (Infrared) Spectroscopy

Characteristic Absorption Bands (Neat)
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Functional Group Wavenumber (cm~—?) Intensity
O-H Stretch (Carboxylic Acid) 3300 - 2500 Broad, Strong
C-H Stretch (sp?, =C-H) 3100 - 3000 Medium

C-H Stretch (sp3) 3000 - 2850 Medium

C=0 Stretch (Carboxylic Acid) 1760 - 1690 Strong

C=C Stretch (Allyl) ~1645 Medium

C-O Stretch (Ether &

] ] 1320 - 1000 Strong
Carboxylic Acid)

Mass Spectrometry (MS)

Key Fragmentation Peaks (Electron lonization)

Publicly available data indicates the following prominent peaks in the mass spectrum of 3-
Allyloxypropionic Acid.

m/z Relative Intensity Possible Fragment
73 High [C3Hs02]*

58 High [C3HsO]*

57 High [C3HsO]* or [CaHs]*

Experimental Protocols

The following sections describe generalized methodologies for acquiring the spectral data
presented above. Specific instrument parameters may vary.

NMR Spectroscopy

Objective: To determine the proton and carbon framework of 3-Allyloxypropionic Acid.

Methodology:
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o Sample Preparation: A solution of 3-Allyloxypropionic Acid is prepared by dissolving
approximately 5-20 mg of the compound in 0.5-0.7 mL of a deuterated solvent (e.qg.,
Chloroform-d, CDCIs). Tetramethylsilane (TMS) is typically added as an internal standard for
chemical shift referencing (6 = 0.00 ppm).

 Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used for data
acquisition.

» 1H NMR Acquisition: A standard proton NMR experiment is performed. Key parameters
include a sufficient number of scans to achieve a good signal-to-noise ratio, a relaxation
delay of 1-5 seconds, and a spectral width covering the expected range of proton chemical
shifts (typically 0-12 ppm).

e 13C NMR Acquisition: A proton-decoupled 3C NMR experiment is conducted. A larger
number of scans is usually required due to the lower natural abundance of the 13C isotope. A
spectral width of approximately 0-200 ppm is common for organic molecules.

NMR Spectroscopy Experimental Workflow

FTIR Spectroscopy

Objective: To identify the functional groups present in 3-Allyloxypropionic Acid.
Methodology:

o Sample Preparation: For a liquid sample like 3-Allyloxypropionic Acid, the analysis is
typically performed "neat" (undiluted). A drop of the neat liquid is placed between two salt
plates (e.g., NaCl or KBr) to create a thin film.

e Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer is used.

o Background Spectrum: A background spectrum of the clean, empty salt plates is recorded to
subtract any atmospheric or instrumental interferences.

o Sample Spectrum: The prepared sample is placed in the spectrometer's sample holder, and
the infrared spectrum is recorded. The instrument measures the absorption of infrared
radiation at different wavenumbers.
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o Data Processing: The background spectrum is automatically subtracted from the sample
spectrum to yield the final absorbance or transmittance spectrum.

Sample Preparation

Salt Plates (NaCl or KBr)

3-Allyloxypropionic Acid (Neat Liquid)

——_Place in Spectrometer

Data Acquisition

FTIR Spectrometer [

Data Processing

Record Sample Spectrum |

B
J Background Subtraction —»‘ Generate Final Spectrum H Peak Analysis ‘

Record Background Spectrum

Click to download full resolution via product page

FTIR Spectroscopy Experimental Workflow

Mass Spectrometry (GC-MS)

Objective: To determine the molecular weight and fragmentation pattern of 3-
Allyloxypropionic Acid.

Methodology:

o Sample Introduction: The sample is typically introduced into the mass spectrometer via a
Gas Chromatograph (GC) for separation from any impurities. A dilute solution of 3-
Allyloxypropionic Acid in a volatile organic solvent (e.g., dichloromethane or ether) is
injected into the GC.

« lonization: As the compound elutes from the GC column, it enters the ion source of the mass
spectrometer. Electron lonization (El) is a common method, where high-energy electrons
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bombard the molecule, causing it to ionize and fragment.

o Mass Analysis: The resulting positively charged fragments are accelerated into a mass
analyzer (e.g., a quadrupole), which separates them based on their mass-to-charge ratio
(m/z).

» Detection: A detector records the abundance of each fragment at its specific m/z value,
generating a mass spectrum.
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3-Allyloxypropionic Acid Molecule
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Logical Flow of Mass Spectrometry Analysis

» To cite this document: BenchChem. [Spectral Data Analysis of 3-Allyloxypropionic Acid: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b1268298/docs#spectral-data-analysis-of-3-
allyloxypropionic-acid-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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